![molecular formula C18H17N3O3S B2952151 1-(4-Methylbenzo[d]thiazol-2-yl)azetidin-3-yl 2-methoxynicotinate CAS No. 1396871-82-1](/img/structure/B2952151.png)
1-(4-Methylbenzo[d]thiazol-2-yl)azetidin-3-yl 2-methoxynicotinate
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Overview
Description
The compound “1-(4-Methylbenzo[d]thiazol-2-yl)azetidin-3-yl 2-methoxynicotinate” is a complex organic molecule. It contains a benzothiazole ring, which is a heterocyclic compound . Benzothiazole derivatives have been studied for their potential pharmacological properties .
Synthesis Analysis
While the specific synthesis process for “this compound” was not found, similar compounds have been synthesized in good yield by coupling substituted 2-amino benzothiazoles with other compounds .
Mechanism of Action
The mechanism of action of 1-(4-Methylbenzo[d]thiazol-2-yl)azetidin-3-yl 2-methoxynicotinate is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways that are involved in cancer cell growth and proliferation. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes and disrupting mitochondrial function.
Biochemical and Physiological Effects
In addition to its antitumor activity, this compound has been found to exhibit a range of other biochemical and physiological effects. It has been shown to possess antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic benefits. This compound has also been found to modulate the expression of genes involved in cell cycle regulation and DNA repair, suggesting that it may have a broader impact on cellular processes beyond cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(4-Methylbenzo[d]thiazol-2-yl)azetidin-3-yl 2-methoxynicotinate is its high potency and selectivity against cancer cells, which makes it a valuable tool for studying cancer biology and drug discovery. However, its complex chemical structure and limited availability may pose challenges for its use in laboratory experiments. In addition, further studies are needed to fully understand its pharmacokinetic and toxicological properties, which will be important for its potential clinical development.
Future Directions
There are several future directions for research on 1-(4-Methylbenzo[d]thiazol-2-yl)azetidin-3-yl 2-methoxynicotinate. One area of interest is the development of new derivatives and analogs of this compound that may exhibit improved pharmacological properties and efficacy against cancer. Another area of research is the investigation of the molecular mechanisms underlying its antitumor activity, which may reveal new targets for cancer therapy. Additionally, studies on the potential applications of this compound in other fields, such as material science and nanotechnology, may lead to new advances in these areas.
Synthesis Methods
The synthesis of 1-(4-Methylbenzo[d]thiazol-2-yl)azetidin-3-yl 2-methoxynicotinate involves the reaction of 4-methylbenzo[d]thiazole-2-carboxylic acid with 2-amino-3-methoxy-pyridine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with acetic anhydride and triethylamine to obtain the final compound in high yield.
Scientific Research Applications
1-(4-Methylbenzo[d]thiazol-2-yl)azetidin-3-yl 2-methoxynicotinate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to inhibit the growth of drug-resistant cancer cells, making it a promising candidate for the development of new anticancer drugs.
Properties
IUPAC Name |
[1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl] 2-methoxypyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3S/c1-11-5-3-7-14-15(11)20-18(25-14)21-9-12(10-21)24-17(22)13-6-4-8-19-16(13)23-2/h3-8,12H,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEJRHIZAATUCKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)N3CC(C3)OC(=O)C4=C(N=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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